3-fluoro-N-(3-(3-methylisoxazol-5-yl)propyl)benzamide

• IUPAC Name: 3-fluoro-N-[3-(3-methyl-1,2-oxazol-5-yl)propyl]benzamide
• InChI: InChI=1S/C14H15FN2O2/c1-10-8-13(19-17-10)6-3-7-16-14(18)11-4-2-5-12(15)9-11/h2,4-5,8-9H,3,6-7H2,1H3,(H,16,18)
• InChI Key: HGPYHYKCIRGUGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)CCCNC(=O)C2=CC(=CC=C2)F
• Molecular Formula: C14H15FN2O2
• Molecular Weight: 262.28 g/mol

Description

“3-fluoro-N-(3-(3-methylisoxazol-5-yl)propyl)benzamide”, also known as ABT-639, is a compound with the molecular formula C14H15FN2O2. It belongs to the family of isoxazole derivatives, which are five-membered heterocycles with one oxygen atom and one nitrogen atom at adjacent positions.

Synthesis Analysis

The synthesis of isoxazole derivatives has been an interesting field of study for decades. An environmentally benign procedure for the synthesis of 3-alkyl-5-aryl isoxazoles under ultrasound radiation without using any catalyst has been reported. This method has advantages of easier work-up, mild reaction condition, high yields, and shorter reaction time.

Molecular Structure Analysis

The molecular structure of “3-fluoro-N-(3-(3-methylisoxazol-5-yl)propyl)benzamide” includes a fluorine atom, a benzamide group, and a 3-methylisoxazol-5-yl group. The molecular weight of the compound is 262.284.

Chemical Reactions Analysis

The chemistry of isoxazoles has been an interesting field of study for decades. The substitution of various groups on the isoxazole ring imparts different activity.

Scientific Research Applications

Antiviral Activity

• Researchers have explored indole derivatives for their antiviral potential. . Additionally, 4-alkyl-1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)thiosemicarbazide derivatives demonstrated potency against Coxsackie B4 virus.

Future Directions

The development of new synthetic strategies and designing of new isoxazole derivatives should be based on the most recent knowledge emerging from the latest research. This could provide a low-height flying bird’s eye view of isoxazole derivatives to the medicinal chemists for the development of clinically viable drugs using this information.

Mechanism of Action

Mode of Action

Based on its chemical structure, it may interact with its targets through non-covalent interactions such as hydrogen bonding, ionic interactions, and hydrophobic effects .

Biochemical Pathways

Given the lack of specific information, it is difficult to predict the downstream effects of this compound .

Pharmacokinetics

Therefore, its impact on bioavailability is currently unknown .